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Compound of Interest

Compound Name: Hydroxy Methyl Linagliptin

Cat. No.: B15813870

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxy Methyl Linagliptin, chemically known as 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-

hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-

purine-2,6-dione, is a potential metabolite or impurity of the dipeptidyl peptidase-4 (DPP-4)

inhibitor, Linagliptin. Accurate spectroscopic characterization is crucial for its identification,

quantification, and for ensuring the quality and safety of the parent drug. While specific

experimental spectroscopic data for Hydroxy Methyl Linagliptin is not readily available in the

public domain, this guide provides a detailed overview of the expected spectroscopic

characteristics based on its chemical structure and data from analogous compounds. It also

outlines the standard experimental protocols for acquiring such data.

The molecular formula for Hydroxy Methyl Linagliptin is C₂₇H₃₄N₈O₃, and its molecular

weight is approximately 518.61 g/mol .
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The following tables summarize the expected quantitative data from Mass Spectrometry (MS),

Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy for Hydroxy Methyl
Linagliptin. These predictions are based on the known fragmentation patterns, chemical shifts,

and vibrational frequencies of Linagliptin and its related impurities.

Table 1: Predicted Mass Spectrometry Data
Ion Type Predicted m/z Notes

[M+H]⁺ ~519.27

Protonated molecule, expected

to be the base peak in ESI-

MS.

[M+Na]⁺ ~541.25
Sodium adduct, commonly

observed.

[M+K]⁺ ~557.23
Potassium adduct, may be

present.

Fragment Ions Varies

Expected fragmentation would

involve cleavage of the

piperidine ring, the butenyl

side chain, and the quinazoline

moiety.

Table 2: Predicted ¹H NMR Data (in CDCl₃, 400 MHz)
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~8.0-7.5 Multiplet 4H
Aromatic protons of

the quinazoline ring

~5.5 Singlet 2H

-CH₂- group

connecting

quinazoline and

purine rings

~5.0-4.8 Multiplet 2H
-CH₂- group of the

butenyl side chain

~4.2 Multiplet 1H
-CH- of the piperidine

ring

~4.0 Singlet 2H -CH₂OH group

~3.6 Singlet 3H
N-CH₃ group on the

purine ring

~3.4-2.8 Multiplet 6H Piperidine ring protons

~2.7 Singlet 3H
-CH₃ group on the

quinazoline ring

~1.8 Singlet 3H
-CH₃ group on the

butenyl side chain

~1.7-1.5 Multiplet 4H Piperidine ring protons

~1.5 (broad) Singlet 2H -NH₂ protons

Table 3: Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)
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Chemical Shift (ppm) Assignment

~170-160 Carbonyl carbons (C=O) of the purine ring

~160-150
Aromatic and heteroaromatic carbons of

quinazoline and purine rings

~140-120 Aromatic and vinylic carbons

~65 -CH₂OH carbon

~60-50 Piperidine ring carbons

~48
-CH₂- group connecting quinazoline and purine

rings

~40 N-CH₃ carbon

~30-20
Aliphatic carbons (piperidine, quinazoline-CH₃,

butenyl-CH₃)

Table 4: Predicted IR Spectroscopy Data
Wavenumber (cm⁻¹) Functional Group Assignment

~3400-3200 N-H and O-H stretching (amine and alcohol)

~3000-2850 C-H stretching (aliphatic and aromatic)

~1700-1650 C=O stretching (carbonyls of the purine ring)

~1620-1580 C=N and C=C stretching (aromatic rings)

~1450-1350 C-H bending

~1300-1000 C-N and C-O stretching

Experimental Protocols
The following are detailed methodologies for acquiring the spectroscopic data for Hydroxy
Methyl Linagliptin. These protocols are based on standard practices for the analysis of

Linagliptin and its impurities.[1][2]
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Mass Spectrometry (LC-MS)
Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

a liquid chromatography system (e.g., UPLC or HPLC).

Chromatographic Conditions:

Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient from 5% to 95% B over several minutes to ensure separation

from related compounds.

Flow Rate: 0.3 mL/min.

Column Temperature: 40 °C.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V.

Source Temperature: 120 °C.

Desolvation Temperature: 350 °C.

Mass Range: m/z 50-1000.

Data Acquisition: Full scan mode for parent ion identification and tandem MS (MS/MS)

mode for fragmentation analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Instrumentation: A 400 MHz or higher field NMR spectrometer.

Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆).

¹H NMR Acquisition:

Pulse Program: Standard single-pulse experiment.

Spectral Width: -2 to 12 ppm.

Number of Scans: 16-64, depending on sample concentration.

Relaxation Delay: 1-2 seconds.

¹³C NMR Acquisition:

Pulse Program: Proton-decoupled experiment (e.g., zgpg30).

Spectral Width: 0 to 200 ppm.

Number of Scans: 1024 or more, as ¹³C has low natural abundance.

Relaxation Delay: 2-5 seconds.

2D NMR: Experiments such as COSY, HSQC, and HMBC should be performed to confirm

proton-proton and proton-carbon correlations for unambiguous structure elucidation.

Infrared (IR) Spectroscopy
Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation:

Solid State: Prepare a potassium bromide (KBr) pellet containing a small amount of the

sample, or use an Attenuated Total Reflectance (ATR) accessory.

Solution: Dissolve the sample in a suitable IR-transparent solvent (e.g., chloroform).
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Data Acquisition:

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Analysis: Identify characteristic absorption bands corresponding to the functional groups

present in the molecule.

Visualizations
The following diagrams illustrate the logical relationship of Hydroxy Methyl Linagliptin to its

parent compound and a general workflow for its spectroscopic analysis.
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Relationship of Hydroxy Methyl Linagliptin to Linagliptin.
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Sample Preparation

Spectroscopic Analysis

Data Interpretation

Hydroxy Methyl Linagliptin Sample
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General workflow for the spectroscopic analysis of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Profile of Hydroxy Methyl Linagliptin: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15813870/docs#spectroscopic-profile-of-hydroxy-
methyl-linagliptin-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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